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An In-depth Technical Guide to the Physical Characteristics of Isopropylidene Glycerol

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropylidene glycerol, also known by the trade name Solketal and chemically as 2,2-

dimethyl-1,3-dioxolane-4-methanol, is a versatile and widely utilized chemical intermediate.[1]

[2] Its unique structure, derived from the protection of two adjacent hydroxyl groups of glycerol

with an isopropylidene group, imparts a favorable combination of properties, including

miscibility with a broad range of polar and non-polar solvents.[1] This technical guide provides

a comprehensive overview of the core physical characteristics of isopropylidene glycerol,

presenting quantitative data in a structured format, detailing relevant experimental

methodologies, and illustrating the relationships between these properties.

Chemical Identity
Chemical Name: (±)-2,2-Dimethyl-1,3-dioxolane-4-methanol[3]

Synonyms: Isopropylidene glycerol, Solketal, 1,2-Isopropylidene-rac-glycerol[3]

CAS Number: 100-79-8[2]

Molecular Formula: C₆H₁₂O₃[2]
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Molecular Weight: 132.16 g/mol [2]

Physical Properties
The physical characteristics of isopropylidene glycerol are critical for its application in various

fields, including as a solvent, a building block in chemical synthesis, and a component in

pharmaceutical formulations. A summary of these properties is presented in the table below.

Physical Property Value Conditions

Appearance Clear, colorless liquid Ambient

Odor Practically odorless Ambient

Molecular Weight 132.16 g/mol -

Density 1.062 - 1.072 g/cm³ 20-25 °C

Boiling Point 188 - 191 °C 760 mmHg

82 - 83 °C 10 - 14 mmHg

Melting Point Approximately -26.4 °C -

Refractive Index (n_D) 1.433 - 1.438 20 °C

Solubility

Miscible with water, alcohols,

ethers, esters, and aromatic

hydrocarbons.

Ambient

Experimental Protocols
The accurate determination of the physical properties of isopropylidene glycerol is essential for

its quality control and application. The following sections detail the methodologies for

measuring key physical characteristics.

Synthesis and Purification (Cited Example)
A well-documented synthesis and purification of dl-isopropylideneglycerol is provided in

Organic Syntheses by Mary Renoll and Melvin S. Newman. The physical properties reported in

this procedure are often cited as reference values.
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Reaction: Glycerol is reacted with acetone in the presence of a p-toluenesulfonic acid

catalyst, with the continuous removal of water via azeotropic distillation with petroleum ether.

Purification: After neutralization, the excess solvent is removed by distillation under reduced

pressure. The final product is then purified by fractional distillation.

Property Measurement: The boiling point of the purified fraction is recorded during

distillation. The refractive index and density are measured from the collected, purified liquid.

Density Measurement
The density of a liquid can be determined using several methods. A common and accurate

method involves the use of a pycnometer.

Principle: The density is calculated from the mass of the liquid that completely fills a

container of a known volume at a specific temperature.

Procedure:

The empty pycnometer is weighed.

It is then filled with the sample liquid (isopropylidene glycerol), ensuring no air bubbles are

present.

The filled pycnometer is placed in a thermostat-controlled water bath to reach the desired

temperature (e.g., 20°C or 25°C).

The volume is adjusted to the calibration mark, and the outside of the pycnometer is

carefully dried.

The filled pycnometer is weighed.

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Distillation Method: During a fractional distillation for purification, the boiling point is the

temperature at which the liquid-vapor equilibrium is established, and a steady stream of

distillate is collected. The temperature is measured at the vapor phase, just below the side

arm of the distillation head. For reduced pressure distillations, a manometer is used to

measure the pressure, which must be reported with the boiling point.

Micro Boiling Point Method: For smaller quantities, a capillary tube method can be employed.

A small amount of the liquid is placed in a larger tube, and a sealed capillary tube is inverted

into it. The apparatus is heated, and the boiling point is the temperature at which a rapid and

continuous stream of bubbles emerges from the capillary tube.

Refractive Index Measurement
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.

Apparatus: An Abbe refractometer is commonly used for this measurement.

Procedure:

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and light is passed through the sample.

The controls are adjusted to bring a sharp line between the light and dark fields into the

center of the crosshairs in the eyepiece.

The refractive index is read directly from the calibrated scale.

The temperature should be controlled and recorded, as the refractive index is

temperature-dependent.

Solubility Assessment
The solubility of isopropylidene glycerol in various solvents is a key aspect of its utility.
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Qualitative Assessment: A simple visual method can be used. A small amount of

isopropylidene glycerol is added to a test tube containing the solvent of interest. The mixture

is agitated, and the formation of a single, clear phase indicates miscibility. The process can

be repeated with increasing amounts of the solute to observe the extent of solubility.

Isopropylidene glycerol is known to be miscible with water and a wide range of organic

solvents.[1]

Visualization of Physical Property Relationships
The following diagram illustrates the logical hierarchy and interrelation of the key physical

properties of isopropylidene glycerol.

Physical Properties of Isopropylidene Glycerol

Fundamental Properties

Bulk Physical Properties

Solvent Characteristics

Molecular Structure

C₆H₁₂O₃

Molecular Weight

132.16 g/mol

Solubility

Miscible with water and many organic solvents

Density

1.062 - 1.072 g/cm³

Boiling Point

188 - 191 °C @ 760 mmHg

Refractive Index

1.433 - 1.438

Melting Point

~ -26.4 °C
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Click to download full resolution via product page

Caption: Relationship between fundamental, bulk, and solvent properties of isopropylidene

glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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